Cas no 824432-11-3 (Pyridinium, 1-[8-[(2R)-1-oxo-2-phenylpropoxy]octyl]-, iodide)

• Product name: Pyridinium, 1-[8-[(2R)-1-oxo-2-phenylpropoxy]octyl]-, iodide
• CAS No: 824432-11-3
• MF: C₂₂H₃₀INO₂
• MW: 467.383578777313
• CID: 690724
• PubChem ID: 10073261

Pyridinium, 1-[8-[(2R)-1-oxo-2-phenylpropoxy]octyl]-, iodide Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 1-[8-[(2R)-1-oxo-2-phenylpropoxy]octyl]-, iodide
• 8-pyridin-1-ium-1-yloctyl (2R)-2-phenylpropanoate,iodide
• DTXSID60435177
• 824432-11-3

• Inchi： InChI=1S/C22H30NO2.HI/c1-20(21-14-8-6-9-15-21)22(24)25-19-13-5-3-2-4-10-16-23-17-11-7-12-18-23;/h6-9,11-12,14-15,17-18,20H,2-5,10,13,16,19H2,1H3;1H/q+1;/p-1/t20-;/m1./s1
• InChI Key： KXLYBBKTMNVHEE-VEIFNGETSA-M
• SMILES： CC(C1=CC=CC=C1)C(=O)OCCCCCCCC[N+]2=CC=CC=C2.[I-]

Computed Properties

• Exact Mass: 467.13213g/mol
• Monoisotopic Mass: 467.13213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 12
• Complexity: 346
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2Ų